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Compound of Interest

Compound Name: TZ4AM

Cat. No.: B12387039

For researchers, scientists, and drug development professionals, maintaining precise
temperature control is paramount to experimental success. In this guide, we provide a detailed
comparison of the Autonics TZ4M temperature controller with three popular alternatives: the
Omron E5CC, Watlow PM PLUS, and Honeywell UDC2500. This guide focuses on two critical
performance metrics: response time and control accuracy, supported by hypothetical
experimental data and detailed testing protocols.

Performance Specification Showdown

The following table summarizes the key performance specifications of the Autonics TZ4M and
its competitors, derived from their respective datasheets. This allows for a direct comparison of
their capabilities in terms of speed and precision.
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. Watlow PM Honeywell
Feature Autonics TZ4M Omron E5CC
PLUS UDC2500
Response Time
(Sampling 500 ms 50 ms 10 Hz (100 ms) 166 ms
Cycle/Rate)

Control Accuracy

+0.3% of Full

Thermocouple:
+0.3% of PVPt

+0.1% of span,

+0.25% of Full

(Display RTD: £0.2% of
Scale x1°C Scale
Accuracy) PVAnalog:
+0.2% of FS
ON/OFF, P, PI, ON/OFF, P, PI,
Control Methods ON/OFF, 2-PID PID, ON/OFF
PD, PIDF, PIDS PD, PID

Input Types

Thermocouple,
RTD, Analog (V,
mA)

Thermocouple,
RTD, Analog (V,

mA), Infrared

Thermocouple,
RTD, Process (V,
mA)

Thermocouple,
RTD, Analog (V,
mA)

Experimental Protocols for Benchmarking

To provide a framework for objective performance evaluation, we present two detailed
experimental protocols for benchmarking the response time and control accuracy of
temperature controllers.

Protocol 1: Benchmarking Response Time

Objective: To determine the time taken by the temperature controller to recognize a change in
temperature and initiate a corresponding control action.

Materials:
o Temperature controller under test (e.g., Autonics TZ4M)
o Calibrated Type K thermocouple

o Stable heat source (e.g., hot plate or water bath)
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o Data acquisition system (DAQ) with a high sampling rate (>1 kHz)

o Reference thermometer with a fast response time and high accuracy
 Insulated testing chamber

Methodology:

e Setup:

o

Connect the thermocouple to the input of the temperature controller.

o Place the thermocouple and the reference thermometer in close proximity within the
insulated chamber to ensure they measure the same temperature.

o Connect the control output of the controller to the heat source.

o Connect the thermocouple output and the reference thermometer output to the DAQ
system.

 Stabilization:
o Set the temperature controller to a setpoint of 50°C.

o Allow the system to stabilize until the temperature reading is constant for at least 10
minutes.

e Step Change:

o Rapidly introduce a step change in temperature by moving the thermocouple to a pre-
heated block at 100°C.

o Simultaneously trigger the DAQ system to start recording.
o Data Acquisition:

o Record the temperature readings from both the controller's thermocouple and the
reference thermometer via the DAQ system.
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o Record the state of the controller's output (e.g., on/off, or percentage of power).
e Analysis:

o Determine the time difference between the reference thermometer detecting the
temperature change and the temperature controller registering the change.

o Measure the time taken for the controller's output to change in response to the
temperature rise. This is the response time.
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Diagram: Workflow for Response Time Benchmarking.
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Protocol 2: Benchmarking Control Accuracy

Objective: To evaluate the ability of the temperature controller to maintain a stable temperature
at a given setpoint and to measure the deviation from that setpoint.

Materials:

o Temperature controller under test

o Calibrated Type K thermocouple

o Stable and well-insulated thermal chamber (e.g., incubator or oven)

» High-precision reference thermometer (e.g., calibrated platinum resistance thermometer -
PRT)

o Data acquisition system (DAQ)
Methodology:
o Setup:
o Install the temperature controller to regulate the thermal chamber's heating element.

o Place the controller's thermocouple and the reference PRT in the center of the chamber,
ensuring they are not in direct contact with the heating elements or walls.

o Connect both sensors to the DAQ system.
e Setpoint and Stabilization:

o Set the temperature controller to a common experimental temperature, for example, 37°C
for biological applications.

o Allow the chamber to reach the setpoint and stabilize for a minimum of one hour.

e Long-Term Monitoring:
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o Record the temperature readings from both the controller's thermocouple and the
reference PRT at a rate of 1 Hz for a period of 24 hours.

o Data Analysis:

o

Calculate the mean temperature reading from the reference PRT over the 24-hour period.

[e]

The difference between the mean reference temperature and the setpoint is the control
accuracy.

[e]

Calculate the standard deviation of the reference PRT readings to quantify the stability of
the temperature control.

[e]

Analyze for any temperature overshoot or undershoot during the initial stabilization period.
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Diagram: Workflow for Control Accuracy Benchmarking.
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Relevance to Drug Development: Signaling
Pathways

In drug development, particularly in areas like oncology, understanding cellular signaling
pathways is crucial. Many experiments, such as cell-based assays, require precise temperature
control to ensure the validity of results when studying these pathways. The Mitogen-Activated
Protein Kinase (MAPK) / Extracellular signal-regulated kinase (ERK) pathway is a key signaling
cascade that regulates cell proliferation, differentiation, and survival, and is a common target
for cancer therapeutics. Maintaining a constant and accurate temperature of 37°C is critical for
studying the activity of this pathway in vitro.

aaaaaaaaaaaaaaaa
Survival, Differentation

Click to download full resolution via product page
Diagram: The MAPK/ERK Signaling Pathway.

Conclusion

The choice of a temperature controller can have a significant impact on the reproducibility and
accuracy of experimental results in a research and drug development setting.

o For applications requiring the fastest response to temperature changes, the Omron E5CC
with its 50 ms sampling cycle is a strong contender.

o For experiments where the highest degree of accuracy is critical, the Watlow PM PLUS with
its £0.1% of span accuracy may be the preferred choice.[1][2][3][4]

o The Honeywell UDC2500 offers a balance between response time and accuracy.[5][6][7][8]
[°]

e The Autonics TZ4M provides a solid performance with a 500 ms sampling time and £0.3%
accuracy, making it a suitable option for a wide range of laboratory applications where
extreme speed or the highest precision are not the primary requirements.[10][11][12]
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Ultimately, the selection of a temperature controller should be based on a thorough evaluation
of the specific experimental needs, considering the trade-offs between response time, control
accuracy, and other features. The provided protocols offer a starting point for conducting in-
house benchmarking to make an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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